Cas no 102996-37-2 (1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile structure
102996-37-2 structure
Product Name:1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
CAS No:102996-37-2
MF:C10H5BrClN3
MW:282.523799657822
CID:94850
PubChem ID:13537976
Update Time:2025-04-18

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
    • 1-(4-bromophenyl)-5-chloropyrazole-4-carbonitrile
    • SCHEMBL10854512
    • FT-0764177
    • DTXSID60543226
    • AKOS015899759
    • A1838
    • 102996-37-2
    • Inchi: 1S/C10H5BrClN3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
    • InChI Key: VUCAYZBSNOAXSW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(=C(C#N)C=N1)Cl

Computed Properties

  • Exact Mass: 280.93565
  • Monoisotopic Mass: 280.93554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.65
  • PSA: 41.61

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Pricemore >>

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